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Compound of Interest

Compound Name: Estradiol

Cat. No.: B1174388 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

estradiol is crucial for a wide range of studies. Enzyme-Linked Immunosorbent Assays

(ELISAs) are a common and effective method for this purpose. However, the market offers a

variety of ELISA kits, each with its own performance characteristics. This guide provides an

objective comparison of several commercially available estradiol ELISA kits, supported by their

published experimental data, to aid in the selection of the most suitable kit for your research

needs.

Performance Characteristics
The performance of an ELISA kit is determined by several key parameters, including sensitivity,

specificity, accuracy, and precision. The following tables summarize the performance data of

various estradiol ELISA kits as reported by their respective manufacturers.

General Kit Information and Sensitivity
This table provides an overview of the assay format, sample types, assay duration, and the

analytical sensitivity or Limit of Detection (LOD) for each kit. Sensitivity is a critical parameter

when measuring low endogenous levels of estradiol.
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Manufactur
er

Kit
Name/Catal
og No.

Assay Type
Sample
Types

Assay Time
Sensitivity
(LOD)

R&D

Systems

Estradiol

Parameter

Assay Kit

(KGE014)

Competitive

ELISA

Cell Culture

Supernates,

Serum,

Plasma

(EDTA,

Heparin)

3.5 hours 12.1 pg/mL

Invitrogen

Human

Estradiol E2

ELISA Kit

(KAQ0622)

Sandwich

ELISA

Serum,

Plasma
2 hours 10.6 pg/mL[1]

Abcam

17 beta

Estradiol

ELISA Kit

(ab108667)

Competitive

ELISA

Serum,

Plasma

(Citrate,

EDTA,

Heparin),

Urine

Not Specified
≤ 8.68

pg/mL[2][3][4]

Cayman

Chemical

Estradiol

ELISA Kit

Competitive

ELISA

Plasma,

Serum
Not Specified

~20 pg/mL

(80% B/B0)

[5]

Eagle

Biosciences

Estradiol

ELISA Assay

Kit

Competitive

ELISA

Serum,

Plasma
Not Specified 8.68 pg/mL[2]

Arigo

Biolaboratorie

s

Human

Estradiol

(High

sensitive)

ELISA Kit

(ARG80840)

Competitive

ELISA

Serum,

Plasma

(EDTA,

heparin,

citrate)

4.5 hours 1.4 pg/mL[6]

Salimetrics Salivary

Estradiol

Competitive

ELISA

Saliva ~3 hours 0.1 pg/mL[7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.thermofisher.com/elisa/product/Human-Estradiol-E2-ELISA-Kit/KAQ0622
https://eaglebio.com/wp-content/uploads/2014/06/DKO003_Estradiol_ELISA_Assay_Kit_Package_Insert.pdf
https://content.abcam.com/content/dam/abcam/product/documents/108/ab108667/17-beta-Estradiol-ELISA-Kit-protocol-book-v6a-ab108667%20(website).pdf
https://www.abcam.com/en-us/products/elisa-kits/17-beta-estradiol-elisa-kit-ab108667
https://cdn.caymanchem.com/cdn/insert/501890.pdf
https://eaglebio.com/wp-content/uploads/2014/06/DKO003_Estradiol_ELISA_Assay_Kit_Package_Insert.pdf
https://www.arigobio.com/download/datasheet/ARG80840.pdf
https://salimetrics.com/assay-kit/salivary-estradiol-elisa-kit/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ELISA Kit (1-

3702)

Assay Range and Linearity
The assay range defines the concentrations within which the kit can accurately quantify

estradiol. Linearity demonstrates the ability of the assay to provide results that are directly

proportional to the concentration of the analyte in the sample.

Manufacturer
Kit Name/Catalog
No.

Assay Range Linearity Data

R&D Systems
Estradiol Parameter

Assay Kit (KGE014)
12.3 - 3,000 pg/mL Available[8]

Invitrogen
Human Estradiol E2

ELISA Kit (KAQ0622)
25 - 2,000 pg/mL[1] Not Specified

Abcam
17 beta Estradiol

ELISA Kit (ab108667)
20 - 2,000 pg/mL Not Specified

Cayman Chemical Estradiol ELISA Kit
0.61 - 10,000

pg/mL[5]
Available[5]

Eagle Biosciences
Estradiol ELISA Assay

Kit
Not Specified

Average recovery of

95.69% ± 7.74% upon

dilution[2]

Arigo Biolaboratories

Human Estradiol

(High sensitive) ELISA

Kit (ARG80840)

3 - 200 pg/mL[6] Not Specified

Salimetrics
Salivary Estradiol

ELISA Kit (1-3702)
1 - 32 pg/mL[7] Not Specified

Precision: Intra- and Inter-Assay Variability
Precision is a measure of the reproducibility of the assay. Intra-assay precision refers to the

variation within a single assay run, while inter-assay precision indicates the variation between

different runs. These are typically expressed as the coefficient of variation (CV%).
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Manufacturer
Kit Name/Catalog
No.

Intra-Assay CV% Inter-Assay CV%

R&D Systems
Estradiol Parameter

Assay Kit (KGE014)
3.6 - 8.9% 5.8 - 8.0%

Invitrogen
Human Estradiol E2

ELISA Kit (KAQ0622)
11%[1] 8.9%[1]

Abcam
17 beta Estradiol

ELISA Kit (ab108667)
< 9%[3] < 10%[3]

Eagle Biosciences
Estradiol ELISA Assay

Kit
≤ 9%[2] ≤ 10%[2]

AMSBIO

QuicKey Pro Human

E2(Estradiol) ELISA

Kit

Not Specified Not Specified

HUMAN Estradiol ELISA 8.7 - 9.2% 6.9 - 14.9%[9]

Accuracy: Spike and Recovery
Accuracy refers to how close the measured value is to the true value. It is often assessed by a

spike and recovery experiment, where a known amount of analyte is added to a sample and

the percentage of the added analyte that is detected is calculated.
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Manufacturer
Kit Name/Catalog
No.

Sample Type
Average %
Recovery

R&D Systems
Estradiol Parameter

Assay Kit (KGE014)

Cell Culture Media,

Plasma, Serum
94 - 103%

Abcam
17 beta Estradiol

ELISA Kit (ab108667)
Not Specified

101.09% ± 5.42%[3]

[4]

Eagle Biosciences
Estradiol ELISA Assay

Kit
Not Specified 101.09% ± 5.42%[2]

AMSBIO

QuicKey Pro Human

E2(Estradiol) ELISA

Kit

Serum, Plasma, Urine 92 - 99%[10]

HUMAN Estradiol ELISA Serum, Plasma 91.4 - 105.4%[9]

Specificity: Cross-Reactivity
Specificity is the ability of the antibody in the ELISA kit to bind exclusively to estradiol and not

to other structurally similar molecules. Cross-reactivity with other steroids can lead to

inaccurate results.
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Manufact
urer

Kit
Name/Cat
alog No.

Estrone Estriol
Testoster
one

Progester
one

Cortisol

R&D

Systems

Estradiol

Parameter

Assay Kit

(KGE014)

0.26% 0.86%
Not

Specified
0.06%

Not

Specified

Abcam

17 beta

Estradiol

ELISA Kit

(ab108667

)

2.0%[11] 0.39%[11] 0.02%[11]
3 x 10⁻⁴%

[11]

7 x 10⁻³%

[11]

Eagle

Bioscience

s

Estradiol

ELISA

Assay Kit

2.0%[2] 0.39%[2]
Not

Specified

Not

Specified

Not

Specified

ALPCO
Estradiol

ELISA
1.3%[12] 1.6%[12]

Not

Specified
0.1%[12] 0.1%[12]

Invitrogen

Human

Estradiol

E2 ELISA

Kit

Not

Specified

Not

Specified
0%[13] 0%[13] 0%[13]

Experimental Protocols
While specific protocols vary between manufacturers, the general workflow for a competitive

estradiol ELISA is outlined below. It is imperative to follow the manufacturer's instructions

provided with the specific kit.

General Competitive ELISA Protocol
Reagent Preparation: Prepare all reagents, including standards, controls, and wash buffer,

according to the kit's instructions. Allow all reagents to reach room temperature before use.
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Sample Addition: Pipette standards, controls, and samples into the appropriate wells of the

antibody-coated microplate.

Conjugate Addition: Add the estradiol-enzyme conjugate to each well.

Incubation: Incubate the plate for the time and at the temperature specified in the protocol.

During this step, the estradiol in the sample and the estradiol-enzyme conjugate compete

for binding to the antibodies on the plate.

Washing: Wash the plate multiple times with the wash buffer to remove any unbound

reagents.

Substrate Addition: Add the substrate solution to each well. The enzyme on the bound

conjugate will catalyze a color change.

Stopping the Reaction: Add a stop solution to each well to terminate the enzymatic reaction.

Data Acquisition: Read the absorbance of each well using a microplate reader at the

specified wavelength.

Data Analysis: Generate a standard curve by plotting the absorbance of the standards

against their known concentrations. Use this curve to determine the concentration of

estradiol in the samples. The concentration of estradiol is inversely proportional to the

absorbance.

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow of a competitive ELISA for estradiol.

Preparation Assay Procedure Data Analysis

Prepare Reagents
(Standards, Samples, Buffers)

Add Standards & Samples
to Coated Plate

Add Estradiol-Enzyme
Conjugate

Incubate
(Competitive Binding) Wash Plate Add Substrate Incubate

(Color Development) Add Stop Solution Read Absorbance Generate Standard Curve
& Calculate Concentrations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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